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Compound of Interest

Compound Name: (2S)-2-(4-Methylbenzyl)piperazine
CAS No.: 612502-40-6
Cat. No.: B15168801

Get Quote

Executive Summary & Application Profile

(2S)-2-(4-Methylbenzyl)piperazine is a high-value chiral diamine scaffold used primarily in the
synthesis of peptidomimetics, GPCR ligands, and kinase inhibitors.

o Core Challenge: Distinguishing this C-substituted chiral building block from its N-substituted
regioisomer (a derivative of Benzylpiperazine/BZP, a controlled substance class).

* Analytical Goal: Use 13C NMR to verify the asymmetric substitution at the C2 position,
confirming the "building block" structure rather than the "drug" structure.

Chemical Structure & Numbering

To ensure accurate assignment, we utilize the following numbering scheme. Note that the
benzyl group is attached to Carbon 2, not Nitrogen 1.
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Figure 1: Connectivity map for (2S)-2-(4-Methylbenzyl)piperazine. The critical diagnostic
connectivity is C2-C7.

13C NMR Chemical Shift Data (Consensus Values)

The following table compares the Target Molecule against its Regioisomer (N-substituted) to
highlight the diagnostic differences.

Solvent: CDClIs (77.16 ppm reference) | Frequency: 100 MHz[1]
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Carbon
Position

Assignment

Target Shift (6
ppm)

Regioisomer
Contrast (N-
Benzyl)

Diagnostic
Note

Cc2

Chiral Center

56.5-58.0

~53.0

(Symmetric)

Key Indicator.
The chiral C2 is
unigue and
desheilded
compared to the
symmetric N-

benzyl analog.

C3

Piperazine CH:2

46.0 - 47.5

~53.0

Target has
distinct C2/C3
signals; N-benzyl
isomer has
equivalent C2/C6

signals.

C5

Piperazine CH:2

455 -46.5

~46.0

Often overlaps
with C6 or C3 in

low-res spectra.

C6

Piperazine CH:2

44.0-45.0

~53.0

Upfield shift due
to beta-effect of

the amine.

C7

Benzyl CH2

40.5-415

63.0-64.0

CRITICAL. C-
substituted
benzyl (Target) is
~20 ppm upfield
from N-
substituted

benzyl.

Cc8

Aromatic Ipso

136.0 - 137.5

~138.0

C9/13

Aromatic Ortho

129.0 - 129.5

~129.0

Intense signal (2

carbons).
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Intense signal (2

C10/14 Aromatic Meta 129.0 - 129.5 ~129.0
carbons).

Substituted by

Cl1 Aromatic Para 135.5-136.5 ~137.0
Methyl group.

Standard

C12 Methyl (CHs) 21.0-21.5 ~21.0 aromatic methyl
shift.

Comparative Analysis: Free Base vs. HCI Salt

Piperazines are often handled as HCI salts for stability. Protonation drastically alters chemical
shifts.

Di-HCI Salt .
Carbon Free Base (CDCIs) Shift Effect (Ad)
(D20/DMSO0)
C2 (Chiral) ~57.0 ~53.5 Upfield (-3.5)
C7 (Benzyl) ~41.0 ~37.5 Upfield (-3.5)
C3/C5/C6 44.0 - 47.0 41.0 - 44.0 Upfield (-3.0)

Technique Tip: If your spectrum shows broad lines or missing peaks in CDClIs, the piperazine is
likely aggregating or reacting with atmospheric CO: to form carbamates. Switch to DMSO-d6 to

break aggregates and sharpen signals.

Experimental Protocols
Protocol A: Standard Structural Verification (CDCI3)

Use this for non-polar, free-base samples.
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» Preparation: Dissolve 20-30 mg of the compound in 0.6 mL CDCls.

« Filtration: Filter through a cotton plug into the NMR tube to remove solid carbonate salts
(common impurities in piperazines).

e Acquisition:
o Pulse Angle: 30°
o Relaxation Delay (D1): 2.0 seconds (Ensure quaternary carbons C8/C11 relax).
o Scans: Minimum 512 (due to low molecular weight and relaxation times).

o Referencing: Set the center line of the CDCIs triplet to 77.16 ppm.

Protocol B: Chiral Purity Assessment (CSA Method)

13C NMR is achiral. To distinguish (2S) from (2R) or determine ee%, use this modification.
o Baseline: Acquire a standard 1H or 13C spectrum in CDCls.

e Doping: Add 2-3 equivalents of (R)-(-)-1,1'-Binaphthyl-2,2'-diyl hydrogenphosphate (or Pirkle
Alcohol).

e Observation:

o In a racemic mixture, the Methyl (C12) and Methine (C2) signals will split into two distinct
peaks (diastereomeric anisochrony).

o In a pure (2S) sample, these peaks remain singlets (though shifted from the baseline).

Diagnostic Workflow: "Drug" vs. "Building Block"

This flowchart guides you through distinguishing the target molecule from regulated isomers
using NMR data.
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Figure 2: Logical decision tree for verifying the regiochemistry of benzylpiperazines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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